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Compound of Interest

Compound Name: Ketac-Bond

Cat. No.: B1166099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of tooth specimens for

evaluating the adhesive properties of Ketac-Bond, a glass ionomer cement. The following

sections outline the necessary materials, equipment, and step-by-step procedures for

consistent and reproducible adhesion testing.

Introduction
Ketac-Bond is a widely used glass ionomer cement in dentistry for various applications,

including as a liner, base, and for fissure sealing. Its ability to chemically bond to enamel and

dentin is a key characteristic.[1] Accurate and standardized adhesion testing is crucial for

research and development to evaluate its bonding efficacy and to compare it with other dental

materials. This protocol details the preparation of tooth specimens for two common adhesion

testing methods: Shear Bond Strength (SBS) and Microtensile Bond Strength (μTBS) testing.

Materials and Equipment
Materials

Extracted human or bovine teeth (caries-free)

Ketac-Bond Powder and Liquid

Ketac Conditioner (25% polyacrylic acid)[2][3][4][5]
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Distilled or deionized water

Thymol solution (0.2%) for tooth storage

Self-curing acrylic resin (for embedding)

Silicone carbide grinding papers (e.g., 220, 400, 600-grit)

Diamond polishing paste (e.g., 1 μm)

Composite resin (for μTBS testing)

Bonding agent (for composite resin)

Equipment
Low-speed diamond saw with water cooling

Mounting jig or mold for embedding

Metallurgical polishing machine

Micro-applicator tips

Mixing pad and spatula

Light-curing unit (for composite in μTBS)

Universal testing machine with appropriate jigs for SBS and μTBS testing

Stereomicroscope for failure mode analysis

Experimental Protocols
Tooth Specimen Preparation

Tooth Selection and Storage: Select sound, caries-free human or bovine teeth. Clean the

teeth of any debris and store them in a 0.2% thymol solution to prevent bacterial growth until

use.[1]
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Sectioning: Using a low-speed diamond saw under constant water irrigation, section the

teeth to obtain the desired substrate (enamel or dentin).

For Shear Bond Strength (SBS) Testing: Section the tooth to expose a flat surface of either

mid-coronal dentin or buccal/lingual enamel.

For Microtensile Bond Strength (μTBS) Testing: Section the tooth longitudinally into slices

of approximately 2 mm thickness.[2]

Embedding: Securely mount the sectioned tooth specimen in a mounting jig or mold with the

prepared surface facing upwards. Pour self-curing acrylic resin into the mold to embed the

tooth, creating a standardized block for handling. Allow the resin to fully cure.

Grinding and Polishing:

Grind the exposed tooth surface using a metallurgical polishing machine with a sequence

of silicon carbide papers (e.g., 220, 400, and 600-grit) under water cooling to create a

standardized flat and smooth surface.

For a highly polished surface, follow up with a polishing cloth and diamond paste (e.g., 1

μm).

Rinse the specimens thoroughly with distilled water to remove any grinding debris.

Ketac-Bond Application Protocol
Surface Conditioning:

Apply Ketac Conditioner (25% polyacrylic acid) to the prepared enamel or dentin surface

using a micro-applicator tip.[2][3][4][5]

Leave the conditioner undisturbed for 10 seconds to remove the smear layer.[1][6][7]

Thoroughly rinse the surface with a copious amount of water for at least 10 seconds.[6]

Gently dry the surface with oil-free air for 2-3 short intervals, avoiding desiccation. The

surface should have a moist, matte appearance.[1]
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Ketac-Bond Mixing and Application:

Dispense the Ketac-Bond powder and liquid onto a mixing pad according to the

manufacturer's recommended powder-to-liquid ratio. For a condensable consistency, a

weight ratio of 4.2 parts powder to 1 part liquid is suggested. For a creamy consistency, a

ratio of 3.4 parts powder to 1 part liquid is recommended.[1] A common recommendation

is one scoop of powder to one drop of liquid.[8]

Mix the powder and liquid for 30 seconds to achieve a homogenous consistency.[1]

The working time, including mixing, is approximately 2 minutes at room temperature

(23°C/74°F).[1][8]

Apply the mixed Ketac-Bond to the conditioned tooth surface. For SBS testing, a gelatin

capsule or a mold with a specific diameter (e.g., 3 mm) is typically used to build up a

cylinder of the cement. For μTBS testing, a block of the material is built up on the surface.

Setting: Allow the Ketac-Bond to set. The setting time from the start of mixing is

approximately 4 minutes.[1][8]

Storage: After application, store the specimens in distilled water at 37°C for 24 hours before

proceeding with adhesion testing.

Adhesion Testing Procedures
Mount the embedded tooth specimen in the universal testing machine using a specialized jig.

Apply a shear force to the base of the Ketac-Bond cylinder at a constant crosshead speed

(e.g., 0.5 mm/min or 1 mm/min) until failure occurs.

Record the force at which the bond fails in Newtons (N).

Calculate the shear bond strength in megapascals (MPa) by dividing the failure load (N) by

the bonded surface area (mm²).

After the Ketac-Bond has set, build a composite resin block on top of it using a suitable

bonding agent and light-curing in increments.
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Section the bonded specimen into multiple beams (or "sticks") of approximately 1x1 mm

cross-section using a low-speed diamond saw under water cooling.

Mount each beam into a microtensile testing jig.

Apply a tensile force at a constant crosshead speed (e.g., 1 mm/min) until the beam

fractures.

Record the force at which the fracture occurs (N).

Measure the cross-sectional area of the fractured beam at the bond interface using a digital

caliper.

Calculate the microtensile bond strength (MPa) by dividing the failure load (N) by the cross-

sectional area (mm²).

Failure Mode Analysis
After debonding, examine the fractured surfaces of both the tooth specimen and the Ketac-
Bond material under a stereomicroscope at a magnification of, for example, 40x. Classify the

failure mode as one of the following:

Adhesive failure: Failure occurs at the interface between the tooth and Ketac-Bond.

Cohesive failure in the tooth: Failure occurs within the enamel or dentin.

Cohesive failure in the material: Failure occurs within the Ketac-Bond cement.

Mixed failure: A combination of adhesive and cohesive failure.

Data Presentation
The following tables present representative shear bond strength data for glass ionomer

cements, including Ketac products, on dentin and enamel. Note that bond strength values can

vary depending on the specific product, substrate, and testing methodology.

Table 1: Shear Bond Strength of Ketac Products to Dentin
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Material Surface Treatment
Mean Shear Bond
Strength (MPa)

Standard Deviation
(MPa)

Ketac-Bond 25% Polyacrylic Acid 7.6 1.5

Ketac-Molar 10% Polyacrylic Acid 3.77 1.76

Ketac-Molar Aplicap 10% Polyacrylic Acid 3.3 0.6

Ketac Universal No Conditioner

Comparable to

conditioned Ketac

Molar

-

Table 2: Shear Bond Strength of Ketac Products to Enamel

Material Surface Treatment
Mean Shear Bond
Strength (MPa)

Standard Deviation
(MPa)

Ketac Molar Easymix 25% Polyacrylic Acid 6.4 1.4

Ketac Cem Easymix Phosphoric Acid Etch
Significantly increased

vs. no treatment
-

Visualization
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Specimen Preparation
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Caption: Experimental workflow for Ketac-Bond adhesion testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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